2-{[3-(4-Methylphenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-YL]sulfanyl}-N-phenylacetamide

• IUPAC Name: 2-[[2-(4-methylphenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C24H27N3OS/c1-18-11-13-19(14-12-18)22-23(27-24(26-22)15-7-2-3-8-16-24)29-17-21(28)25-20-9-5-4-6-10-20/h4-6,9-14H,2-3,7-8,15-17H2,1H3,(H,25,28)
• InChI Key: MMVFALKTHXQYHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3(CCCCCC3)N=C2SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C24H27N3OS
• Molecular Weight: 405.6 g/mol
• CAS No.: 899913-08-7

Description

This compound belongs to the diazaspirocyclic acetamide family, characterized by a spiro[4.6]undeca-1,3-diene core substituted with a 4-methylphenyl group at position 3 and a phenylacetamide moiety via a sulfanyl linker. Its molecular formula is inferred as C₂₅H₂₈N₃OS (exact mass: ~434.2 g/mol), though precise data are unavailable in the provided evidence. The structural uniqueness lies in its spirocyclic architecture, which confers conformational rigidity, and the 4-methylphenyl group, which enhances lipophilicity.

Biological Activity

2-{[3-(4-Methylphenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-YL]sulfanyl}-N-phenylacetamide is a sulfur-containing organic compound characterized by a unique diazaspiro framework and a phenylacetamide moiety. This structural complexity suggests potential for diverse biological interactions, making it a subject of interest in medicinal chemistry and pharmacology.

• Molecular Formula : C₁₈H₁₉N₃S
• Molecular Weight : 313.43 g/mol
• CAS Number : 82978-00-5

The compound's spiro structure may provide specific interactions with biological targets, influencing its pharmacological properties.

The precise mechanism of action for 2-{[3-(4-Methylphenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-YL]sulfanyl}-N-phenylacetamide is not fully understood. However, it is hypothesized that the compound interacts with various enzymes or receptors involved in inflammatory processes or bacterial resistance pathways. Similar compounds have demonstrated antibacterial activity by disrupting bacterial cell wall synthesis or inhibiting key metabolic pathways in bacteria.

Biological Activity

Research indicates that this compound exhibits several biological activities:

• Antibacterial Properties : Preliminary studies suggest that compounds similar to this one may inhibit bacterial growth through mechanisms such as cell wall disruption and metabolic pathway interference.
• Anti-inflammatory Effects : The presence of the diazaspiro structure suggests potential anti-inflammatory activity, possibly through modulation of inflammatory mediators.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Antibacterial	Inhibition of bacterial growth
Anti-inflammatory	Modulation of inflammatory pathways

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds:

• Study on Antibacterial Activity : A study demonstrated that similar diazaspiro compounds exhibited significant antibacterial effects against various strains of bacteria, suggesting a potential application in treating infections caused by resistant strains .
• Inflammatory Response Modulation : Another research focused on the anti-inflammatory properties of sulfur-containing compounds, indicating that they can significantly reduce markers of inflammation in vitro and in vivo models.
• Pharmacological Screening : A comprehensive screening assay for type III secretion systems revealed that compounds with similar structures could inhibit specific pathogenic mechanisms in bacteria, highlighting their therapeutic potential.

Comparison with Similar Compounds

Structural and Physicochemical Properties

A comparative analysis of key structural analogs is summarized below:

Compound	Spiro System	Substituents	Molecular Weight (g/mol)	Physical State	Key Data
Target Compound: 2-{[3-(4-Methylphenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-YL]sulfanyl}-N-phenylacetamide	[4.6]	4-Methylphenyl, N-phenylacetamide	~434.2 (estimated)	Not reported	Unique spiro[4.6] core; moderate lipophilicity inferred from substituents
C250-0400 ()	[4.6]	4-Methylphenyl, N-(4-methoxyphenyl)acetamide	435.59	Solid (20 mg available)	Increased polarity due to methoxy group
8b ()	[4.5]	4-Methylphenyl, acetonitrile	299.26	Yellow solid (m.p. 82°C)	Smaller spiro system; lower molecular weight
8e ()	[5.5]	4-Methylphenyl, acetonitrile	297.28	Yellow solid (m.p. 120–122°C)	Larger spiro[5.5] system; higher melting point
Bromophenyl Analog ()	[4.6]	4-Bromophenyl, N-phenylacetamide	~443.3 (estimated)	Not reported	Higher molecular weight due to bromine; potential for halogen bonding

Key Observations:

• Spiro Ring Size : The target’s spiro[4.6] system bridges the gap between smaller ([4.5]) and larger ([5.5]) analogs. Larger spiro systems (e.g., [5.5] in 8e ) exhibit higher melting points, suggesting enhanced crystallinity, while [4.6] systems may balance rigidity and solubility .
• Substituent Effects: 4-Methylphenyl: Enhances lipophilicity compared to polar groups (e.g., methoxy in C250-0400) . N-Phenyl vs.

Spectroscopic and Analytical Data

• IR Spectroscopy : Acetamide carbonyl stretches (~1650–1750 cm⁻¹) are consistent across analogs. The 4-methylphenyl group in the target compound would show aromatic C–H stretches (~3000–3100 cm⁻¹), similar to 8b and 8e .
• NMR :
  • The spiro[4.6] core in the target compound would produce distinct proton environments compared to [4.5] or [5.5] systems, affecting chemical shifts.
  • The N-phenylacetamide moiety would exhibit a singlet for the methyl group (δ ~2.3 ppm) and aromatic protons (δ ~7.2–7.5 ppm), differing from C250-0400 ’s methoxy signal (δ ~3.8 ppm) .
• Mass Spectrometry : The target’s molecular ion peak would align with its estimated mass (~434 m/z), distinct from bromophenyl (~443 m/z) and methoxy-substituted analogs (~435 m/z) .